Cas no 1056040-59-5 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(triazol-1-yl)pyridine)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(triazol-1-yl)pyridine is a boronic ester-functionalized pyridine derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and handling under ambient conditions, while the triazole moiety offers additional reactivity for further functionalization. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a versatile intermediate for constructing complex heterocyclic systems. Its compatibility with a wide range of reaction conditions and functional groups makes it a reliable choice for synthetic applications requiring precise control over molecular architecture. The product is typically supplied with high purity to ensure optimal performance in demanding coupling reactions.

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(triazol-1-yl)pyridine structure

1056040-59-5 structure

Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(triazol-1-yl)pyridine

CAS No:1056040-59-5

MF:C₁₃H₁₇BN₄O₂

MW:272.110682249069

MDL:MFCD13191355

CID:2196381

Update Time:2025-11-02

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(1h-1,2,3-triazol-1-yl)-pyridine
- 6-(1H-1,2,3-Triazol-1-yl)pyridine-3-boronic acid pinacol ester
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(1H-1,2,3-triazol-1-yl)pyridine
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(triazol-1-yl)pyridine
- MDL： MFCD13191355
- Inchi： 1S/C13H17BN4O2/c1-12(2)13(3,4)20-14(19-12)10-5-6-11(15-9-10)18-8-7-16-17-18/h5-9H,1-4H3
- InChI Key： ZZGDJFPWUVVJQU-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC(=CC=2)N2C=CN=N2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 272.144
Monoisotopic Mass: 272.144
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.1

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(triazol-1-yl)pyridine Pricemore >>

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Chemenu	CM547664-100mg	6-(1H-1,2,3-triazol-1-yl)pyridine-3-boronic acid pinacol ester	1056040-59-5	CM547664	100mg	$490	2022-06-14
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